Cas no 858676-60-5 (1-(4-Iodobenzyl)pyrrolidine)

• Product Name: 1-(4-Iodobenzyl)pyrrolidine
• CAS No: 858676-60-5
• MF: C₁₁H₁₄IN
• MW: 287.140035152435
• CID: 721043
• PubChem ID: 18525867
• Update Time: 2025-04-19

1-(4-Iodobenzyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine,1-[(4-iodophenyl)methyl]-
• 1-(4-Iodobenzyl)pyrrolidine
• 1-[(4-iodophenyl)methyl]pyrrolidine
• RDHZJYCRHTZBIX-UHFFFAOYSA-N
• 1-(4-iodo-benzyl)-pyrrolidine
• SCHEMBL1640969
• 858676-60-5
• CS-0326248
• DTXSID80594619
• MS-22465
• FT-0727971
• DB-076470

• MDL： MFCD07775752
• Inchi： 1S/C11H14IN/c12-11-5-3-10(4-6-11)9-13-7-1-2-8-13/h3-6H,1-2,7-9H2
• InChI Key： RDHZJYCRHTZBIX-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)CN1CCCC1

Computed Properties

• Exact Mass: 287.01700
• Monoisotopic Mass: 287.01710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24000
• LogP: 2.82490

1-(4-Iodobenzyl)pyrrolidine Security Information

• Hazard Statement： Corrosive
• Hazardous Material Identification：